Synthesis of unsymmetrical disulfides via PPh3-mediated reductive coupling of thiophenols with sulfonyl chlorides†
Organic & Biomolecular Chemistry Pub Date: 2020-05-21 DOI: 10.1039/D0OB00804D
Abstract
A facile and rapid synthesis of unsymmetrical aryl disulfides using PPh3-mediated reductive coupling of thiophenols with aryl sulfonyl chlorides was described. Good functional group tolerance and scalability were achieved in this strategy. More importantly, the approach enables the introduction of sulfonyl chlorides into the synthesis of asymmetric organic disulfides under catalyst- and base-free conditions. Using this method, unsymmetrical aromatic disulfides could be prepared from inexpensive and readily available starting materials in moderate to excellent isolated yields, through a nucleophilic substitution pathway.
Recommended Literature
- [1] Templated photochemical synthesis of a uracil vs. thymine receptor
- [2] Laser desorption and ionization time-of-flightversus matrix-assisted laser desorption and ionization time-of-flight mass spectrometry of Pt(ii) and Ru(iii) metal complexes†
- [3] Back cover
- [4] A magnetic restricted access material for rapid solid phase extraction of multiple macrolide antibiotics in honey†
- [5] First TMG Award
- [6] Morphogenesis of cement hydrate†
- [7] Novel carbon quantum dots for fluorescent detection of phenol and insights into the mechanism†
- [8] Brush macromolecules with thermo-sensitive coil backbones and pendant polypeptide side chains: synthesis, self-assembly and functionalization†
- [9] Stress memory for the visualization detection of complicated mechanical structures via trap structure manipulation†
- [10] New fluorous ionic liquids function as surfactants in conventional room-temperature ionic liquids
Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 12025-32-0
